Cas no 877373-35-8 ((E)-3beta,5alpha,9alpha-trihydroxycholesta-7,22-dien-6-one)

• Product Name: (E)-3beta,5alpha,9alpha-trihydroxycholesta-7,22-dien-6-one
• CAS No: 877373-35-8
• MF: C₂₇H₄₂O₄
• MW: 430.619988918304
• CID: 2020397
• PubChem ID: 11661937
• Update Time: 2025-04-21

(E)-3beta,5alpha,9alpha-trihydroxycholesta-7,22-dien-6-one Chemical and Physical Properties

Names and Identifiers

• (E)-3beta,5alpha,9alpha-trihydroxycholesta-7,22-dien-6-one
• homaxisterol C1
• (3S,5R,9R,10R,13R,14R,17R)-3,5,9-trihydroxy-10,13-dimethyl-17-((E,2R)-6-methylhept-3-en-2-yl)-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta(a)phenanthren-6-one
• CHEMBL523127
• (3S,5R,9R,10R,13R,14R,17R)-3,5,9-trihydroxy-10,13-dimethyl-17-[(E,2R)-6-methylhept-3-en-2-yl]-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-one
• 877373-35-8

• Inchi： 1S/C27H42O4/c1-17(2)7-6-8-18(3)20-9-10-21-22-15-23(29)27(31)16-19(28)11-12-25(27,5)26(22,30)14-13-24(20,21)4/h6,8,15,17-21,28,30-31H,7,9-14,16H2,1-5H3
• InChI Key： PDOBRXPSYHWYSM-UHFFFAOYSA-N
• SMILES： CC(CC=CC(C1C2(C(C3C(CC2)(O)C2(C(CC(CC2)O)(O)C(=O)C=3)C)CC1)C)C)C

Computed Properties

• Exact Mass: 430.30830982Da
• Monoisotopic Mass: 430.30830982Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.783
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives